Cas no 63990-95-4 ([1,1'-Biphenyl]-2,2'-diol,tetrabromo- (9CI))

• Product Name: [1,1'-Biphenyl]-2,2'-diol,tetrabromo- (9CI)
• CAS No: 63990-95-4
• MF: C₁₂H₆Br₄O₂
• MW: 501.790840625763
• CID: 503667
• PubChem ID: 3048795
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,2'-diol,tetrabromo- (9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-diol,tetrabromo- (9CI)
• 2,3,4,5-tetrabromo-6-(2-hydroxyphenyl)phenol
• TETRABROM-O-BIPHENOL
• o-Biphenyldiol, tetrabromo-
• Tetrabromo-o-diphenol
• DTXSID00213936
• tetrabromobiphenol
• SCHEMBL2027349
• Tetrabromo-o-biphenol
• 63990-95-4

• Inchi： 1S/C12H6Br4O2/c13-8-7(5-3-1-2-4-6(5)17)12(18)11(16)10(15)9(8)14/h1-4,17-18H
• InChI Key： FUQAGKYWAUZSEJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C(=C1C1C=CC=CC=1O)O)Br)Br)Br

Computed Properties

• Exact Mass: 497.70998
• Monoisotopic Mass: 497.71013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46